Cas no 847444-17-1 (2,5-Dimethyl-2-phenylhexanoic acid)

• Product Name: 2,5-Dimethyl-2-phenylhexanoic acid
• CAS No: 847444-17-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 2129147
• Update Time: 2023-08-04

2,5-Dimethyl-2-phenylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-2-phenylhexanoic acid
• RWVZPQVVGXXBGB-UHFFFAOYSA-N
• 2,5-Dimethyl-2-phenylhexanoic acid

• Inchi： 1S/C14H20O2/c1-11(2)9-10-14(3,13(15)16)12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,15,16)
• InChI Key： RWVZPQVVGXXBGB-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1C=CC=CC=1)CCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Topological Polar Surface Area: 37.3